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3-Methylpyridine-4-boronic acid

pinacol ester

Cat. No.: B1451974 Get Quote

In the landscape of contemporary drug discovery and development, the efficient construction of

complex molecular architectures is paramount. Heterocyclic compounds, particularly those

containing the pyridine scaffold, are privileged structures found in a vast array of

pharmaceuticals. 3-Methylpyridine-4-boronic acid pinacol ester has emerged as a critical

building block for introducing the 3-methyl-4-pyridyl moiety into target molecules. Its primary

utility lies in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a Nobel prize-

winning methodology that forges carbon-carbon bonds with exceptional precision and

functional group tolerance.[1]

This guide provides an in-depth analysis of 3-Methylpyridine-4-boronic acid pinacol ester,
from its fundamental properties and synthesis to its application in the synthesis of advanced

pharmaceutical intermediates. The content is tailored for researchers, medicinal chemists, and

process development scientists who require a robust understanding of not just the protocols,

but the underlying scientific principles that govern the use of this versatile reagent.

Physicochemical & Structural Properties
The pinacol ester form of a boronic acid is a strategic choice for synthetic chemists. Unlike free

boronic acids, which can be prone to dehydration to form cyclic boroxine anhydrides, the

pinacol ester provides significant stability, simplifying purification, handling, and storage.[2][3]

This stability is a critical attribute for a building block intended for use in multi-step synthetic

campaigns.
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Table 1: Core Properties of 3-Methylpyridine-4-boronic acid pinacol ester

Property Value Source(s)

CAS Number 1032358-00-1 [1]

Molecular Formula C₁₂H₁₈BNO₂ [1]

Formula Weight 219.09 g/mol [1]

Physical Form Off-white to white solid/powder [4]

Melting Point

Data not available; solid at

room temp. (unsubstituted

analog melts at 102-104.4 °C)

[5]

Core Synthesis Methodology: The Miyaura
Borylation
The most reliable and scalable method for synthesizing aryl and heteroaryl boronic esters is the

Miyaura borylation reaction.[2][6] This palladium-catalyzed process involves the cross-coupling

of a halide (or triflate) with a diboron reagent, typically bis(pinacolato)diboron (B₂pin₂).

The "Why": Mechanistic Rationale and Reagent
Selection
Understanding the catalytic cycle is key to troubleshooting and optimizing the synthesis. The

process begins with a Pd(0) species, which is often generated in situ from a more stable Pd(II)

precatalyst.
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Catalytic Cycle

Pd(0)L₂

Ar(X)-Pd(II)L₂

 Oxidative Addition
 (+ Ar-X)

Ar(OAc)-Pd(II)L₂
 Ligand Exchange
 (+ KOAc, - KX)

Ar(Bpin)-Pd(II)OAc Transmetalation
 (+ B₂pin₂)

 Reductive Elimination
 (- AcOBpin)
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 (+ Base, e.g., OH⁻)

Ar(Ar')-Pd(II)L₂ Transmetalation
 (+ Ar-B(OH)₂)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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